Cas no 15297-93-5 (2H-Naphtho[1,2-b]pyran-5,6-dione, 2,2-dimethyl-)

• Product Name: 2H-Naphtho[1,2-b]pyran-5,6-dione, 2,2-dimethyl-
• CAS No: 15297-93-5
• Molecular Formula: C₁₅H₁₂O₃
• Molecular Weight: 240.25398
• CID: 96480
• PubChem ID: 24991545

2H-Naphtho[1,2-b]pyran-5,6-dione, 2,2-dimethyl- Properties

Names and Identifiers

• 2H-Naphtho[1,2-b]pyran-5,6-dione, 2,2-dimethyl-
• 2,2-dimethylbenzo[h]chromene-5,6-dione
• 3,4-Dehydro-β-lapachone
• DTXSID70648372
• 15297-93-5
• 2,2-Dimethyl-2H-naphtho[1,2-b]pyran-5,6-dione
• SCHEMBL5940169

• InChIKey： RDUXRYJQWALZGE-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O3/c1-15(2)8-7-11-13(17)12(16)9-5-3-4-6-10(9)14(11)18-15/h3-8H,1-2H3
• SMILES： CC1(C)OC2C3C(C(=O)C(=O)C=2C=C1)=CC=CC=3

Computed Properties

• Exact Mass: 240.07866
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 240.078644241g/mol
• Heavy Atom Count: 18
• Complexity: 482
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37